4-(Benzyloxy)-2-bromoaniline
Description
4-(Benzyloxy)-2-bromoaniline is a chemical compound that belongs to the family of anilines. It is also known as 2-bromo-4-(phenylmethoxy)aniline or BPA. This compound has gained significant attention in the field of scientific research due to its potential applications in various fields such as pharmaceuticals, materials science, and organic chemistry.
Scientific Research Applications
Antioxidant Activity
“4-(Benzyloxy)-2-bromoaniline” derivatives have been studied for their potential antioxidant properties. Antioxidants are crucial in protecting cells from damage caused by free radicals. The structure of these compounds, particularly the electron-donating and withdrawing groups, plays a significant role in their antioxidant activity .
Antimicrobial and Anti-inflammatory Applications
Research has shown that certain complexes derived from “4-(Benzyloxy)-2-bromoaniline” exhibit excellent antimicrobial and anti-inflammatory activities. These activities are essential for developing new treatments for infections and inflammatory diseases. The antimicrobial activity is particularly notable against various strains such as Staphylococcus aureus and Escherichia coli .
Drug Development
The compound’s derivatives are used in the synthesis of biologically active compounds, which are integral to drug development. This includes the creation of new pharmaceuticals that can interact with biological systems to treat or prevent diseases.
Catalysis
“4-(Benzyloxy)-2-bromoaniline” is utilized in catalysis research. Catalysts are substances that increase the rate of chemical reactions without being consumed in the process. They are vital in various industrial processes, including the manufacture of chemicals and pharmaceuticals.
Dye Synthesis
This compound plays a role in the synthesis of dyes, particularly hetaryl-azophenol dyes. These dyes have applications in textile and rubber industries and are also used for polyester fiber dyeing .
Nanotechnology
Surface-functionalized nanoparticles with “4-(Benzyloxy)-2-bromoaniline” derivatives exhibit unique properties such as novel optical characteristics and biocompatibility. These nanoparticles are studied for their potential in bio-applications like drug loading, gene delivery, and nano-based imaging .
properties
IUPAC Name |
2-bromo-4-phenylmethoxyaniline |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12BrNO/c14-12-8-11(6-7-13(12)15)16-9-10-4-2-1-3-5-10/h1-8H,9,15H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AFMNBZDOIKPUMR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC(=C(C=C2)N)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12BrNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Benzyloxy)-2-bromoaniline | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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